4,5,6,7-Tetrabromo-2-(hydroxymethyl)-1H-isoindole-1,3(2H)-dione

• CAS No.: 62122-45-6
• Molecular Formula: C9H3Br4NO3
• Molecular Weight: 492.74 g/mol
• IUPAC Name: 4,5,6,7-tetrabromo-2-(hydroxymethyl)isoindole-1,3-dione
• InChI: InChI=1S/C9H3Br4NO3/c10-4-2-3(5(11)7(13)6(4)12)9(17)14(1-15)8(2)16/h15H,1H2
• InChI Key: ZYFIPFJUVIOKDI-UHFFFAOYSA-N
• Canonical SMILES: C(N1C(=O)C2=C(C1=O)C(=C(C(=C2Br)Br)Br)Br)O

Description

4,5,6,7-Tetrabromo-2-(hydroxymethyl)-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C9H3Br4NO3 and its molecular weight is 492.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tetrabromophthalimide (30 gm) was suspended in 100 ml of ethanol and 50 gm of 38 percent formaldehyde was added. Then the solution was stirred and heated for three hours at 85° C. Upon cooling, the product was filtered yielding 28 gm of a white solid having a melting point greater than 350° C. The infrared spectrum of the product showed the disappearance of the imide NH and the appearance of an OH absorption at 3450 cm-1. Analysis: Calculated for C9H3Br4NO3 ; Br, 64.8; hydroxyl number: 89.0; Found: Br, 63.28; hydroxyl number: 90.45.